Ethyl 2-({3-amino-3-[4-(3-chlorophenyl)piperazino]-2-cyano-2-propenethioyl}amino)acetate

• IUPAC Name: ethyl 2-[[(E)-3-amino-3-[4-(3-chlorophenyl)piperazin-1-yl]-2-cyanoprop-2-enethioyl]amino]acetate
• InChI: InChI=1S/C18H22ClN5O2S/c1-2-26-16(25)12-22-18(27)15(11-20)17(21)24-8-6-23(7-9-24)14-5-3-4-13(19)10-14/h3-5,10H,2,6-9,12,21H2,1H3,(H,22,27)/b17-15+
• InChI Key: JKTLDEBEAFNXOG-BMRADRMJSA-N
• Canonical SMILES: CCOC(=O)CNC(=S)C(=C(N)N1CCN(CC1)C2=CC(=CC=C2)Cl)C#N
• Isomeric SMILES: CCOC(=O)CNC(=S)/C(=C(\N)/N1CCN(CC1)C2=CC(=CC=C2)Cl)/C#N
• Molecular Formula: C18H22ClN5O2S
• Molecular Weight: 407.9 g/mol

Description

“Ethyl 2-({3-amino-3-[4-(3-chlorophenyl)piperazino]-2-cyano-2-propenethioyl}amino)acetate” is a chemical compound. It is also known as “ethyl 2-[(2E)-3-amino-3-[4-(3-chlorophenyl)piperazin-1-yl]-2-cyanoprop-2-enethioamido]acetate” and “Glycine, N-[3-amino-3-[4-(3-chlorophenyl)-1-piperazinyl]-2-cyano-1-thioxo-2-propen-1-yl]-, ethyl ester” with a CAS number of 338966-45-3.

Scientific Research Applications

Antimicrobial and Antifungal Activity

Research on novel triazol-3-one derivatives, including compounds structurally related to Ethyl 2-({3-amino-3-[4-(3-chlorophenyl)piperazino]-2-cyano-2-propenethioyl}amino)acetate, has shown promising antimicrobial activity. These compounds are synthesized through reactions involving amine groups and have been evaluated for their effectiveness against various microorganisms, indicating potential applications in developing new antimicrobial agents (Fandaklı et al., 2012).

Synthesis of Heterocyclic Compounds

The compound and its derivatives have been utilized in the synthesis of azolo[5,1-c][1,2,4]triazines, showcasing its role in creating novel heterocyclic compounds. These reactions often involve cyclization processes, leading to the formation of structures with potential pharmacological activities (Gray et al., 1976).

Structural and Spectroscopic Analysis

This compound has also been the subject of structural and spectroscopic studies. For instance, the crystal structure, FT-IR, FT-Raman, and 1H NMR analysis of related thioamide derivatives have been conducted, providing insights into their molecular configurations and potential reactivity patterns. Such studies are crucial for understanding the physical and chemical properties of these compounds (Prasanth et al., 2015).

Vasodilation Properties

Research into 3-pyridinecarboxylates, synthesized from reactions involving ethyl cyanoacetate, has shown considerable vasodilation properties. These findings suggest the potential of related compounds in developing treatments for cardiovascular diseases, indicating a significant pharmacological interest (Girgis et al., 2008).

Impurity Profile Analysis

In the pharmaceutical development process, understanding the impurity profile of drug substances is critical. Studies have focused on the impurity profile of related compounds, employing liquid chromatography-mass spectrometry techniques. Such analyses are crucial for ensuring the safety and efficacy of pharmaceuticals (Thomasberger et al., 1999).